2-oxo-1,2-dihydro-3,4-quinolinedicarboxylic acid

• IUPAC Name: 2-oxo-1H-quinoline-3,4-dicarboxylic acid
• InChI: InChI=1S/C11H7NO5/c13-9-8(11(16)17)7(10(14)15)5-3-1-2-4-6(5)12-9/h1-4H,(H,12,13)(H,14,15)(H,16,17)
• InChI Key: VTPQFYZNFAEAQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(C(=O)N2)C(=O)O)C(=O)O
• Molecular Formula: C11H7NO5
• DSSTOX Substance ID: DTXSID401240382
• Molecular Weight: 233.18 g/mol
• CAS RN: 103646-21-5

Description

2-oxo-1,2-dihydro-3,4-quinolinedicarboxylic acid (OQD) is a compound that has been extensively studied for its potential in various scientific research applications. It is a heterocyclic organic compound that contains two carboxylic acid groups and a quinoline ring system. OQD has been shown to exhibit a wide range of biochemical and physiological effects and has been used as a tool in various scientific studies.

Scientific Research Applications

Inhibitor of Acetylcholinesterase Enzyme

This compound has been synthesized and evaluated as a potent inhibitor against the acetylcholinesterase enzyme (AChE). .

Alzheimer’s Disease Treatment

The compound has been used in the synthesis of new 2-oxo-1,2-dihydroquinoline-3-carboxamides, which have shown strong potency in inhibiting AChE. .

Synthesis of Heteroannelated Derivatives

4-Hydroxy-2-quinolones, which are synthetic analogs of this compound, have been used in the synthesis of heteroannelated derivatives. .

Diuretic Agents

4-Methyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid anilides, which are derivatives of this compound, have been synthesized as potential diuretic agents. .

Inhibitor of Various Enzymes

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Antituberculosis Agents

Some derivatives of this compound have been used as antituberculosis agents. .

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit theacetylcholinesterase enzyme (AChE) . AChE is a critical enzyme in the nervous system that breaks down acetylcholine, a neurotransmitter responsible for transmitting signals in the nervous system.

Biochemical Pathways

The inhibition of AChE affects the cholinergic pathway, which plays a crucial role in memory and cognition . By preventing the breakdown of acetylcholine, the compound potentially enhances the transmission of signals in the nervous system, which could have implications for conditions like Alzheimer’s disease.

Result of Action

The result of the compound’s action would likely be an increase in acetylcholine levels due to the inhibition of AChE . This could enhance signal transmission in the nervous system and potentially improve cognitive function.